N,N-Diethyl-1,1,1-trimethoxysilanamine
Overview
Description
Synthesis Analysis
The synthesis of N,N-Diethyl-1,1,1-trimethoxysilanamine generally involves a reaction between diethylamine and trimethyl chlorosilane under inert gas protection . The specific synthesis method can be obtained from literature or other reliable sources .Chemical Reactions Analysis
N,N-Diethyl-1,1,1-trimethoxysilanamine is a silylating agent used to derivatize polar organic compounds . It can form stable complexes with metal ions, enhancing their solubility and providing a spatial and electronic environment to facilitate chemical reactions . It can also serve as an auxiliary for some oxalate catalysts like lithium amide, promoting organic synthesis reactions .Physical And Chemical Properties Analysis
N,N-Diethyl-1,1,1-trimethoxysilanamine is a colorless liquid . It has a density of 0.767g/mL at 25°C (lit.), a melting point of -10°C, and a boiling point of 125-126°C (lit.) . It decomposes in water , and its vapor pressure is 14.2mmHg at 25°C . The refractive index is n20/D 1.411 (lit.) .Safety and Hazards
N,N-Diethyl-1,1,1-trimethoxysilanamine is highly flammable and can cause burns . It should be kept away from fire sources . It may irritate the eyes and skin, so safety measures such as wearing gloves and goggles should be taken when using it . Avoid inhaling its vapor or mist, and avoid contact with skin, eyes, or ingestion . Ensure that operations are carried out in a well-ventilated area to avoid the generation of high concentrations of vapor . Waste disposal should comply with local regulations and provisions .
properties
IUPAC Name |
N-ethyl-N-trimethoxysilylethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H19NO3Si/c1-6-8(7-2)12(9-3,10-4)11-5/h6-7H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDYPWIDITZJTAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)[Si](OC)(OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H19NO3Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60623976 |
Source
|
| Record name | N,N-Diethyl-1,1,1-trimethoxysilanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60623976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Diethyl-1,1,1-trimethoxysilanamine | |
CAS RN |
34690-72-7 |
Source
|
| Record name | N,N-Diethyl-1,1,1-trimethoxysilanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60623976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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